Cas no 2172111-84-9 (1-ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172111-84-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5974221
• PubChem ID: 165880689
• Update Time: 2025-06-18

1-ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 2172111-84-9
• EN300-1455010

• Inchi： 1S/C14H19NO3/c1-3-15-8-12(13(9-15)14(16)17)10-4-6-11(18-2)7-5-10/h4-7,12-13H,3,8-9H2,1-2H3,(H,16,17)
• InChI Key： BIIVOESYLQNBLN-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC)CC1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid

Professional Introduction to 1-Ethyl-4-(4-Methoxyphenyl)pyrrolidine-3-Carboxylic Acid (CAS No. 2172111-84-9)

1-Ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid, with the CAS number 2172111-84-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrrolidine ring fused with an ethyl group and a methoxy-substituted phenyl group makes it a versatile intermediate for various synthetic pathways.

The compound's molecular structure, characterized by a pyrrolidine core, offers a rich scaffold for medicinal chemists to explore. The pyrrolidine moiety is particularly interesting because it is commonly found in biologically active molecules, including several FDA-approved drugs. This structural motif contributes to the compound's potential pharmacological activity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders. The 1-Ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid structure has shown promise in preliminary studies as a potential lead compound for such applications. Its ability to interact with specific biological targets suggests that it could be modified to develop drugs that address conditions such as epilepsy, depression, and neurodegenerative diseases.

One of the key aspects of this compound is its synthetic accessibility. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the carboxylic acid group can be used to form esters or amides, while the ethyl and phenyl groups provide additional sites for functionalization. This flexibility makes it an attractive building block for drug discovery programs.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular modeling studies have indicated that it may exhibit favorable binding affinities to certain protein targets, which are relevant to neurological diseases. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

The pharmaceutical industry has been increasingly leveraging natural product-inspired scaffolds to discover new drugs. The structure of 1-Ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid bears some resemblance to certain natural products known for their biological activity. This similarity has prompted researchers to explore its derivatives as potential therapeutic agents.

In addition to its pharmacological potential, this compound has also been investigated for its role in material science applications. The unique electronic properties of its heterocyclic core make it a candidate for use in organic semiconductors and other advanced materials. Such applications could have far-reaching implications beyond traditional pharmaceuticals.

The synthesis of 1-Ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates, followed by functional group transformations that introduce the desired structural features. Each step must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological testing.

As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow. Collaborative efforts between synthetic chemists and biologists will be essential in realizing its full potential. By combining experimental techniques with cutting-edge computational methods, scientists can accelerate the discovery and development of novel therapeutics based on this promising scaffold.

The future directions for 1-Ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid research include exploring its derivatives and exploring new synthetic routes that improve efficiency and sustainability. Additionally, investigating its mechanism of action will provide deeper insights into its biological activity and help guide the design of more effective drugs.

In conclusion, 1-Ethyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172111-84-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile synthetic properties make it a valuable tool for drug discovery and development. As research progresses, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.